Cas no 1546745-38-3 (3-(2-bromo-4-methylphenyl)methylazetidine)

• Product Name: 3-(2-bromo-4-methylphenyl)methylazetidine
• CAS No: 1546745-38-3
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 6138133
• PubChem ID: 81791043
• Update Time: 2025-06-12

3-(2-bromo-4-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-methylphenyl)methylazetidine
• EN300-1893164
• 1546745-38-3
• 3-[(2-bromo-4-methylphenyl)methyl]azetidine
• AKOS020772023

• Inchi： 1S/C11H14BrN/c1-8-2-3-10(11(12)4-8)5-9-6-13-7-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： XVNICHYBJCFCRL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC1CNC1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-bromo-4-methylphenyl)methylazetidine

Professional Introduction to Compound with CAS No. 1546745-38-3 and Product Name: 3-(2-bromo-4-methylphenyl)methylazetidine

The compound with the CAS number 1546745-38-3 and the product name 3-(2-bromo-4-methylphenyl)methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a brominated aromatic ring and an azetidine moiety makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen-containing rings, due to their diverse biological activities. Among these, azetidine derivatives have emerged as promising candidates for various therapeutic applications. The compound 3-(2-bromo-4-methylphenyl)methylazetidine is no exception, offering a unique combination of structural features that make it an attractive candidate for further investigation.

The 2-bromo-4-methylphenyl substituent in the molecule plays a crucial role in modulating its pharmacological properties. The bromine atom introduces a polar region that can interact with biological targets, while the methyl group provides steric hindrance that can influence binding affinity and selectivity. These features make the compound a valuable tool for developing drugs targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery. These compounds have shown promise in inhibiting enzymes and receptors involved in pathogenic processes. For instance, modifications of the azetidine ring have led to the development of potent inhibitors of kinases and other enzymes relevant to cancer therapy. The compound 3-(2-bromo-4-methylphenyl)methylazetidine is being explored as a potential lead compound for further derivatization to enhance its biological activity.

The synthesis of 3-(2-bromo-4-methylphenyl)methylazetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for easy modification of its structure to tailor its pharmacological properties.

In terms of biological activity, preliminary studies on 3-(2-bromo-4-methylphenyl)methylazetidine have revealed intriguing results. The compound has demonstrated potential in inhibiting certain enzymes associated with inflammation and cancer progression. Additionally, its ability to interact with specific protein targets suggests that it may have therapeutic applications in treating neurological disorders. Further preclinical studies are underway to elucidate its mechanism of action and assess its safety profile.

The development of new pharmaceuticals relies heavily on understanding the structural-activity relationships (SAR) of potential drug candidates. The compound 3-(2-bromo-4-methylphenyl)methylazetidine, with its well-defined scaffold, provides an excellent platform for exploring SAR. By systematically modifying various parts of the molecule, researchers can optimize its biological activity and minimize potential side effects. This approach is crucial for developing drugs that are both effective and safe for clinical use.

Advances in computational chemistry have also played a significant role in the study of 3-(2-bromo-4-methylphenyl)methylazetidine. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. This information is invaluable for designing experiments and guiding synthetic efforts toward achieving desired pharmacological outcomes. The integration of computational methods with experimental approaches has accelerated the discovery process significantly.

The future prospects for 3-(2-bromo-4-methylphenyl)methylazetidine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this compound and contribute to advancements in human health.

In conclusion, 3-(2-bromo-4-methylphenyl)methylazetidine (CAS No. 1546745-38-3) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.